Cas no 13041-79-7 (4-Cyanostilbene)

• Product Name: 4-Cyanostilbene
• CAS No: 13041-79-7
• MF: C₁₅H₁₁N
• MW: 205.254543542862
• MDL: MFCD00489188
• CID: 119224
• PubChem ID: 87559224
• Update Time: 2025-10-29

4-Cyanostilbene Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-[(1E)-2-phenylethenyl]-
• 4-Cyano-trans-stilbene
• 4-CYANOSTILBENE
• 4-(2-phenylethenyl)benzonitrile
• Stilbene-4-carbonitrile
• trans-Stilbene-4-carbonitrile
• (E)-4-Styrylbenzonitrile
• (E)-4-Cyanostilbene
• 4-[(E)-Styryl]benzonitrile
• (E)-Stilbene-4-carbonitrile
• (E)-4-(2-Phenylethenyl)benzonitrile
• 4-[(E)-2-Phenylethenyl]benzonitrile
• MFCD00489188
• C15H11N
• 1552-58-5
• AKOS015836410
• 4-Stilbenecarbonitrile, (E)-
• Benzonitrile, 4-[(1E)-2-phenylethenyl]-
• SCHEMBL700236
• SCHEMBL700237
• CS-0444406
• 13041-79-7
• trans-p-Cyanostilbene
• 2-PROPYL-4-PENTENOICACID
• 4-[(E)-2-Phenylethenyl]benzonitrile #
• BS-43859
• CHEMBL4065915
• Benzonitrile, 4-(2-phenylethenyl)-, (E)-
• T70198
• 4-Cyanostilbene

• MDL： MFCD00489188
• Inchi： 1S/C15H11N/c16-12-15-10-8-14(9-11-15)7-6-13-4-2-1-3-5-13/h1-11H/b7-6+
• InChI Key： WQUHPLQCUQJSQW-VOTSOKGWSA-N
• SMILES： N#CC1C=CC(=CC=1)/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 205.08900
• Monoisotopic Mass: 205.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.1±0.1 g/cm3
• Melting Point: 114.0 to 118.0 deg-C
• Boiling Point: 367.1±22.0 °C at 760 mmHg
• Flash Point: 176.8±14.8 °C
• Refractive Index: 1.617
• PSA: 23.79000
• LogP: 3.72868
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Cyanostilbene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：3439
• Safety Instruction： H301+H311+H331+H315+H319
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 4-Cyanostilbene

Professional Introduction to 4-Cyanostilbene (CAS No: 13041-79-7)

4-Cyanostilbene, a compound with the chemical name 4-cyanostilbene and the CAS number CAS no: 13041-79-7, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential biological activities. The presence of a cyano group and a stilbene core makes it an intriguing candidate for further research, particularly in the development of novel therapeutic agents.

The chemical structure of 4-cyanostilbene consists of a biphenyl core with a cyano group attached to one of the aromatic rings. This configuration imparts specific electronic and steric properties to the molecule, which can be exploited for various applications. The cyano group, being highly polar, influences the compound's solubility and reactivity, while the stilbene moiety is known for its photophysical properties and potential roles in biological systems.

In recent years, 4-cyanostilbene has been studied extensively for its potential applications in medicinal chemistry. Researchers have been particularly interested in its ability to interact with biological targets such as enzymes and receptors. Preliminary studies suggest that 4-cyanostilbene may exhibit inhibitory effects on certain enzymes involved in inflammation and cancer progression. These findings have opened up new avenues for the development of anti-inflammatory and anticancer drugs.

One of the most promising areas of research involving 4-cyanostilbene is its role as a photosensitizer. The stilbene core has been shown to absorb light in the visible spectrum, leading to the generation of reactive oxygen species that can damage cellular components. This property makes 4-cyanostilbene a potential candidate for photodynamic therapy (PDT), a treatment modality used to combat various diseases, including cancer. PDT involves the administration of a photosensitizer, followed by exposure to light, which activates the sensitizer and induces cell death.

Furthermore, 4-cyanostilbene has been investigated for its potential antimicrobial properties. Studies have demonstrated that certain derivatives of stilbenes, including 4-cyanostilbene, can inhibit the growth of bacteria and fungi. This has led to interest in developing novel antimicrobial agents based on these compounds. The cyano group in 4-cyanostilbene may play a crucial role in its antimicrobial activity by interacting with bacterial cell walls or disrupting essential cellular processes.

The synthesis of 4-cyanostilbene is another area of active research. Chemists have developed various synthetic routes to produce this compound efficiently and in high purity. One common approach involves the reaction of stilbene derivatives with cyanating agents under controlled conditions. These synthetic methods are crucial for obtaining sufficient quantities of 4-cyanostilbene for further biological testing and drug development.

In conclusion, 4-cyanostilbene (CAS no: 13041-79-7) is a versatile compound with significant potential in pharmaceutical applications. Its unique structure and biological activities make it an attractive candidate for further research in drug discovery, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents. As research continues to uncover new applications for this compound, it is likely that 4-cyanostilbene will play an increasingly important role in modern medicine.